Chemo-Profiling by UPLC-QTOF-MS, GC-MS/MS analysis and In Vitro Bioactivity Assessment of Desmodium gangeticum DC

Desmodium gangeticum DC., commonly known as Shalparni, and a member of the Fabaceae family, is a small shrub native to tropical and subtropical regions. The active principles of this plant are primarily concentrated in its roots, which are traditionally used in various medicinal formulations. This study aimed to identify alternative sources of raw material by evaluating the biochemical analysis and bioactivity profiling of both fresh and dried plant parts—roots, leaves, and stems. Extracts were prepared using methanol, ethanol, and distilled water and subjected to phytochemical, antioxidant, anti-inflammatory (HRBC membrane stabilization), and antibacterial assays. Additionally, chemical profiling was performed using FTIR, GC-MS/MS, and UPLC-Q-TOF-MS. This is the first report on D. gangeticum as one of the Dashmoola plants for its biochemical analysis, bioactivity, and chemoprofiling of the entire plant. Results indicated that the GC-MS/MS analysis identified 25 volatile compounds in leaves, whereas the roots contained 21. These compounds included fatty acids, ketones, hydrocarbons, alcohols, and esters. UPLC-Q-TOF-MS analysis revealed a diverse array of bioactive compounds: 287 in aqueous leaf extracts and 192 in aqueous root extracts, many of which were identified as bioactive agents. Notably, the leaf extracts exhibited a higher number of bioactive compounds compared to the roots, highlighting the plant’s diverse bioactive compounds in different tissues. The study demonstrates that both the leaves and roots of D. gangeticum contain significant therapeutic compounds. Therefore, the leaves could serve as a sustainable alternative to roots as raw material for medicinal preparations, contributing to the conservation of this plant in its natural habitat.